Cas no 1369850-11-2 (1-bromo-2-tert-butyl-3-fluorobenzene)

1-bromo-2-tert-butyl-3-fluorobenzene is a versatile aromatic halide with distinct structural features. It boasts a fluorinated substituent at the 3-position and a bromo substituent at the 1-position, both attached to a 2-tert-butylbenzene backbone. This compound exhibits high stability, excellent solubility, and is ideal for various synthetic applications. Its unique electronic properties make it a valuable intermediate in organic synthesis, particularly in the creation of complex organic molecules.
1-bromo-2-tert-butyl-3-fluorobenzene structure
1369850-11-2 structure
Product Name:1-bromo-2-tert-butyl-3-fluorobenzene
CAS No:1369850-11-2
MF:C10H12BrF
MW:231.104685783386
MDL:MFCD28356391
CID:5244519
PubChem ID:59752475
Update Time:2026-03-08

1-bromo-2-tert-butyl-3-fluorobenzene Chemical and Physical Properties

Names and Identifiers

    • 1-bromo-2-(tert-butyl)-3-fluorobenzene
    • 1-bromo-2-tert-butyl-3-fluorobenzene
    • MDL: MFCD28356391
    • Inchi: 1S/C10H12BrF/c1-10(2,3)9-7(11)5-4-6-8(9)12/h4-6H,1-3H3
    • InChI Key: QNZJIYOVBNBEHE-UHFFFAOYSA-N
    • SMILES: C1(Br)=CC=CC(F)=C1C(C)(C)C

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Additional information on 1-bromo-2-tert-butyl-3-fluorobenzene

Introduction to 1-Bromo-2-tert-Butyl-3-Fluorobenzene (CAS No. 1369850-11-2)

1-Bromo-2-tert-butyl-3-fluorobenzene (CAS No. 1369850-11-2) is a versatile organic compound that has gained significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in the pharmaceutical and chemical industries. This compound is characterized by its bromine, tert-butyl, and fluorine substituents on a benzene ring, which confer it with distinct physical and chemical properties.

The molecular formula of 1-bromo-2-tert-butyl-3-fluorobenzene is C10H12BrF, and its molecular weight is approximately 234.10 g/mol. The compound is a colorless liquid at room temperature and exhibits a boiling point of around 200°C. Its solubility in water is low, but it is soluble in common organic solvents such as ethanol, acetone, and dichloromethane.

The synthesis of 1-bromo-2-tert-butyl-3-fluorobenzene can be achieved through various methods, including the bromination of 2-tert-butyl-3-fluorobenzene or the fluorination of 1-bromo-2-tert-butylbenzene. These synthetic routes are well-documented in the literature and have been optimized to achieve high yields and purity levels. The choice of synthetic method often depends on the specific requirements of the application, such as the desired scale of production and the availability of starting materials.

In the pharmaceutical industry, 1-bromo-2-tert-butyl-3-fluorobenzene has shown promise as an intermediate in the synthesis of various drugs. The presence of bromine and fluorine substituents on the benzene ring provides a platform for further functionalization, enabling the creation of complex molecules with diverse biological activities. Recent studies have explored its use in the development of new antiviral agents, anticancer drugs, and central nervous system (CNS) modulators.

One notable application of 1-bromo-2-tert-butyl-3-fluorobenzene is in the synthesis of antiviral compounds. A study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The researchers found that the bromine and fluorine substituents played a crucial role in enhancing the antiviral efficacy by modulating the interaction between the drug molecule and viral proteins.

In addition to its pharmaceutical applications, 1-bromo-2-tert-butyl-3-fluorobenzene has also found use in materials science. Its unique electronic properties make it an attractive candidate for the development of new materials with enhanced performance characteristics. For example, recent research has explored its use as a building block for organic semiconductors and photovoltaic materials. The tert-butyl group provides steric protection, while the bromine and fluorine substituents influence electronic properties such as bandgap and charge transport.

The environmental impact of 1-bromo-2-tert-butyl-3-fluorobenzene is another important consideration. While it is not classified as a hazardous substance under current regulations, responsible handling and disposal practices are essential to minimize any potential environmental risks. Studies have shown that this compound can be biodegraded under certain conditions, although further research is needed to fully understand its environmental fate and effects.

In conclusion, 1-bromo-2-tert-butyl-3-fluorobenzene (CAS No. 1369850-11-2) is a valuable compound with a wide range of applications in pharmaceuticals, materials science, and other fields. Its unique chemical structure provides a foundation for further functionalization and development into advanced materials and therapeutic agents. Ongoing research continues to uncover new possibilities for this versatile compound, highlighting its importance in modern chemistry and drug discovery.

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